2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide

• Molecular Formula: C24H20N2O5
• Molecular Weight: 416.4 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[3-(1,3-dioxoisoindol-5-yl)oxyphenyl]acetamide
• InChI: InChI=1S/C24H20N2O5/c1-14-5-3-8-21(15(14)2)30-13-22(27)25-16-6-4-7-17(11-16)31-18-9-10-19-20(12-18)24(29)26-23(19)28/h3-12H,13H2,1-2H3,(H,25,27)(H,26,28,29)
• InChI Key: NPYAJYHEEWLWQG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC(=CC=C2)OC3=CC4=C(C=C3)C(=O)NC4=O)C

Description

2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide involves the inhibition of various enzymes and pathways that are involved in inflammation and cancer progression. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of matrix metalloproteinases (MMPs), which are enzymes involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound inhibits the growth and proliferation of cancer cells and reduces the production of inflammatory mediators. In vivo studies have shown that the compound reduces inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide in lab experiments include its potent anti-inflammatory and anti-cancer properties, as well as its ability to inhibit various enzymes and pathways involved in disease progression. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

For the research on 2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide include further investigation of its potential therapeutic applications in various fields of medicine. Studies are needed to determine the safety and efficacy of the compound in humans, as well as its potential use in combination therapies with other drugs. Additionally, research is needed to optimize the synthesis method of the compound and to develop more potent analogs with improved pharmacological properties.
In conclusion, 2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide is a synthetic compound with potential therapeutic applications in various fields of research. Its anti-inflammatory, anti-cancer, and anti-bacterial properties, as well as its ability to inhibit various enzymes and pathways involved in disease progression, make it a promising candidate for further investigation. However, more studies are needed to determine its safety and efficacy in humans and to optimize its pharmacological properties.

Synthesis Methods

The synthesis method of 2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide involves the reaction of 2-(2,3-dimethylphenoxy) acetic acid with 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl) aniline in the presence of coupling agents and solvents. The reaction yields the desired compound, which can be purified using chromatography techniques.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}acetamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases.